2-Acetoxy-1-ethoxypropane

• CAS: 54839-24-6
• Molecular Formula: C7H14O3; C2H5OCH2CH(CH3)OCOCH3; C7H14O3
• Molecular Weight: 146.18 g/mol
• SMILES: CCOCC(C)OC(=O)C
• InChI: InChI=1S/C7H14O3/c1-4-9-5-6(2)10-7(3)8/h6H,4-5H2,1-3H3
• InChIKey: LIPRQQHINVWJCH-UHFFFAOYSA-N
• Solubility: Solubility in water, g/100ml at 20 °C: 9.5

Formulators using faster-evaporating solvents in high-bake coatings face orange peel and pinholes. 2-Acetoxy-1-ethoxypropane (PEA) solves this with slow evaporation (0.04 vs. butyl acetate) and a boiling point of 160-162°C. • Eliminates surface defects in automotive OEM clearcoats and coil coatings. • Ensures uniform photoresist thickness for PCB and semiconductor manufacturing. • Coupling agent for water-based, VOC-compliant formulations. • >99% purity for batch-to-batch consistency.

PEA Solvent Baseline & Properties

2-Acetoxy-1-ethoxypropane (CAS 54839-24-6), also known as 1-ethoxy-2-propyl acetate and propylene glycol monoethyl ether acetate (PEA), is a high-purity (>99%) [1], colorless liquid belonging to the propylene glycol ether acetate (P-series glycol ether) solvent class [2]. With a molecular formula of C₇H₁₄O₃ and a molecular weight of 146.18 g/mol [1], this compound is characterized by a mild, ester-like odor and is valued for its strong solvency for both polar and non-polar substances [3]. It is widely utilized as a high-performance, low-toxicity solvent in high-end coatings, inks, and electronics manufacturing [2] [3].

• [1] PubChem. (2025). Compound Summary for CID 171378: 2-Propanol, 1-ethoxy-, 2-acetate. National Center for Biotechnology Information. View Source
• [2] NBinno. (2025). Propylene Glycol Ethyl Ether Acetate (PEA): A Versatile High-Performance Solvent. View Source
• [3] BerylChem. (n.d.). CAS 54839-24-6: Propylene glycol monoethyl ether acetate. View Source

Why PEA Cannot Be Substituted by Generic Glycol Ethers

While propylene glycol methyl ether acetate (PGMEA) and ethylene glycol monoethyl ether acetate (EGEEA) are common in-class solvents, direct substitution for 2-Acetoxy-1-ethoxypropane (PEA) in high-performance formulations often fails to meet critical performance and safety criteria. PGMEA's lower boiling point (146°C) and faster evaporation rate can lead to surface defects like orange peel or poor leveling in high-bake coatings [1], while EGEEA's documented reproductive toxicity and higher hazard profile render it unsuitable for applications with stringent health and safety requirements [2]. Furthermore, PEA's specific solvency balance is optimized for resins like nitrocellulose, acrylics, and epoxies [3], and an uninformed swap can compromise film integrity, adhesion, or cleanroom compatibility. The following quantitative evidence demonstrates why PEA is a distinct, and not interchangeable, procurement choice.

• [1] Wikipedia. (2024). Propylene glycol methyl ether acetate. View Source
• [2] Adress-Chemical. (n.d.). Propylene Glycol Ethyl Ether Acetate: A Closer Look. View Source
• [3] Orke Chemical. (n.d.). Propylene Glycol Ether Acetate Technical Datasheet. View Source

PEA Differentiation Evidence

Evaporation Rate vs. Butyl Acetate

2-Acetoxy-1-ethoxypropane (PEA) exhibits an evaporation rate of 0.04 relative to n-butyl acetate (reference standard = 1.0), classifying it as an extremely slow-drying solvent [1]. This is significantly slower than propylene glycol methyl ether acetate (PGMEA), a common alternative, which has a relative evaporation rate of approximately 0.14 (based on a rate of 0.14 vs. butyl acetate reported for the similar PM acetate) [2].

Evidence Dimension	Evaporation Rate
Target Compound Data	0.04 (relative to n-butyl acetate = 1.0)
Comparator Or Baseline	n-Butyl acetate: 1.0 (reference); Propylene Glycol Methyl Ether Acetate (PGMEA): ~0.14
Quantified Difference	PEA evaporates ~96% slower than n-butyl acetate, and is over 70% slower than PGMEA.
Conditions	Relative evaporation rate measured under standard conditions (n-butyl acetate = 1.0).

Why This Matters

This ultra-slow evaporation rate prevents solvent popping and ensures superior film leveling and gloss in high-temperature curing coatings, a critical performance advantage over faster-evaporating PGMEA.

• [1] Orke Chemical. (n.d.). Propylene Glycol Ether Acetate Technical Datasheet. View Source
• [2] Exiron Chemical. (2013). Product Datasheet for Propylene Glycol Butyl Ether. View Source

Boiling Point & Thermal Stability vs. PGMEA

2-Acetoxy-1-ethoxypropane demonstrates a boiling point range of 160-162°C [1], which is 14-16°C higher than that of propylene glycol monomethyl ether acetate (PGMEA), which boils at 146°C [2]. This higher boiling point correlates with the compound's slower evaporation profile and contributes to enhanced thermal stability, with PEA showing stability up to 195°C compared to 146°C for PGMEA in comparative analyses [3].

Evidence Dimension	Boiling Point and Thermal Stability
Target Compound Data	Boiling Point: 160-162°C; Thermal Stability: 195°C
Comparator Or Baseline	Propylene Glycol Monomethyl Ether Acetate (PGMEA): Boiling Point: 146°C; Thermal Stability: 146°C
Quantified Difference	PEA's boiling point is 14-16°C higher and its thermal stability limit is 49°C higher than PGMEA.
Conditions	Boiling points measured at standard atmospheric pressure (760 mmHg). Thermal stability limits determined in comparative analyses.

Why This Matters

The significantly higher boiling point and thermal stability make PEA the preferred solvent for high-bake industrial coatings (e.g., automotive OEM, coil coatings) where PGMEA would volatilize too rapidly, causing film defects.

• [1] Carl Roth. (n.d.). Product Specification for Propylene glycol ethyl ether acetate. View Source
• [2] Wikipedia. (2024). Propylene glycol methyl ether acetate. View Source
• [3] China Amines Co. (n.d.). Comparative Analysis: PGMP vs. Propylene Glycol Methyl Ether Acetate (PGMEA). View Source

Toxicological Profile vs. EGEEA

As a P-series glycol ether, 2-Acetoxy-1-ethoxypropane is classified as a low-toxicity solvent, with no evidence of skin sensitization or reproductive toxicity observed in standard tests [1]. This is in stark contrast to E-series glycol ethers like ethylene glycol monoethyl ether acetate (EGEEA, CAS 111-15-9), which has been associated with reproductive and developmental toxicity, anemia, and leukopenia in exposed populations [2]. An oral LD50 of >5,000 mg/kg in rats confirms the low acute toxicity of PEA [3].

Evidence Dimension	Toxicological Hazard Profile
Target Compound Data	No evidence of reproductive toxicity; Oral LD50 (rat) >5,000 mg/kg.
Comparator Or Baseline	Ethylene Glycol Monoethyl Ether Acetate (EGEEA): Known reproductive and developmental toxicant; associated with hematological effects.
Quantified Difference	PEA lacks the specific reproductive and hematological toxicity hazards associated with EGEEA.
Conditions	Standard toxicological study endpoints (OECD guidelines, subchronic rodent studies).

Why This Matters

Selecting PEA over EGEEA directly mitigates significant occupational health risks and ensures compliance with stricter safety regulations, particularly in regions with bans or restrictions on E-series glycol ethers.

• [1] Adress-Chemical. (n.d.). Propylene Glycol Ethyl Ether Acetate: A Closer Look. View Source
• [2] EPA HERO. (2023). The toxicology of glycol ethers and its relevance to man. View Source
• [3] China Amines Co. (n.d.). Propylene glycol ethyl ether acetate Safety and Toxicology Data. View Source

Water Solubility vs. n-Butyl Acetate

2-Acetoxy-1-ethoxypropane demonstrates partial miscibility with water, with a measured solubility of 69.6 g/L at 18°C . This property is critical for its use as a coupling agent and co-solvent in water-reducible coatings and cleaning formulations, unlike fully hydrophobic solvents like n-butyl acetate (water solubility: ~10 g/L) which would phase-separate in aqueous systems [1].

Evidence Dimension	Water Solubility
Target Compound Data	69.6 g/L at 18°C
Comparator Or Baseline	n-Butyl acetate: ~10 g/L at 20°C (approx.)
Quantified Difference	PEA is approximately 7 times more water-soluble than n-butyl acetate.
Conditions	Measured at 18-20°C.

Why This Matters

This partial water solubility allows PEA to function as an effective co-solvent and coupling agent in water-based and hybrid formulations, a capability not possible with more hydrophobic alternatives, thereby expanding its utility in modern low-VOC coating systems.

• [1] Stenutz. (n.d.). n-Butyl acetate physical properties. View Source

PEA Application Scenarios

Automotive OEM & Coil Coatings

Formulators specifying 2-Acetoxy-1-ethoxypropane (PEA) in high-bake automotive OEM clearcoats and coil coatings benefit directly from its high boiling point (160-162°C) and exceptionally slow evaporation rate (0.04 vs. butyl acetate) [1]. Replacing faster-evaporating solvents like PGMEA with PEA allows the film to remain 'open' longer, improving flow and leveling to eliminate surface defects such as orange peel, pinholes, and cratering before crosslinking occurs at elevated temperatures [2]. The thermal stability of PEA (up to 195°C) further ensures solvent integrity throughout the baking cycle [3].

Electronics & Photoresist Processing

In the manufacture of printed circuit boards (PCBs) and semiconductor components, PEA is utilized as a high-purity solvent for diluting and adjusting the viscosity of photoresist coatings [4]. Its controlled evaporation profile ensures uniform coating thickness across wafers and panels, preventing edge-bead effects. Furthermore, its low toxicity profile and excellent compatibility with sensitive substrates make it a safer and more effective alternative to E-series glycol ethers in cleanroom environments where worker exposure and material compatibility are paramount [5].

Low-VOC & Water-Reducible Coatings

The partial water solubility (69.6 g/L) of PEA allows it to act as a critical coupling agent and co-solvent in water-based and high-solids formulations designed to meet stringent VOC regulations . It effectively bridges hydrophobic resins and aqueous phases, preventing phase separation and ensuring a homogeneous, stable formulation. This property enables the replacement of more hazardous or volatile co-solvents like glycol ethers or ketones, facilitating the development of environmentally compliant coatings without sacrificing film quality or application properties [6].

Screen & Gravure Printing Inks

For printing inks requiring precise dot reproduction and minimal drying on the press, PEA's slow evaporation rate (0.04) is a key performance differentiator [1]. It prevents ink drying on screens or gravure cylinders during print runs, reducing downtime and improving print consistency. The strong solvency of PEA for a wide range of ink resins, including nitrocellulose and acrylics, ensures excellent pigment wetting and dispersion, leading to higher color strength and gloss in the final printed product [4].

• [1] Orke Chemical. (n.d.). Propylene Glycol Ether Acetate Technical Datasheet. View Source
• [2] Adress-Chemical. (n.d.). Propylene Glycol Ethyl Ether Acetate: A Closer Look. View Source
• [3] China Amines Co. (n.d.). Comparative Analysis: PGMP vs. Propylene Glycol Methyl Ether Acetate (PGMEA). View Source
• [4] Orke Chemical. (n.d.). Propylene Glycol Ether Acetate Application Guide. View Source
• [5] EPA HERO. (2023). The toxicology of glycol ethers and its relevance to man. View Source
• [6] NBinno. (2025). Propylene Glycol Ethyl Ether Acetate (PEA): A Versatile High-Performance Solvent. View Source